Cas no 99585-13-4 (Methyl 5-chloro-2-methylbenzoate)

• Product Name: Methyl 5-chloro-2-methylbenzoate
• CAS No: 99585-13-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD09831993
• CID: 1003364
• Update Time: 2025-04-20

Methyl 5-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-methylbenzoate
• 5-CHLORO-2-METHYL-BENZOIC ACID METHYL ESTER
• Benzoic acid, 5-chloro-2-methyl-, methyl ester
• KSC495M3N
• Methyl5-Chloro-2-methylbenzoate
• methyl 2-methyl-5-chlorobenzoate
• HMGNABFNVYLVMD-UHFFFAOYSA-N
• CL8578
• 4306AJ
• TRA0077881
• SY016955
• AB0053819
• 5-Chloro-2-methylbenzoic acid methyl ester
• ST24047990

• MDL： MFCD09831993
• Inchi： 1S/C9H9ClO2/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5H,1-2H3
• InChI Key： HMGNABFNVYLVMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters